molecular formula C9H6BrNO3 B8380831 2-Bromo-6-nitro-1-indanone

2-Bromo-6-nitro-1-indanone

Cat. No.: B8380831
M. Wt: 256.05 g/mol
InChI Key: YMAUCCABSHWVFI-UHFFFAOYSA-N
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Description

2-Bromo-6-nitro-1-indanone is a useful research compound. Its molecular formula is C9H6BrNO3 and its molecular weight is 256.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6BrNO3

Molecular Weight

256.05 g/mol

IUPAC Name

2-bromo-6-nitro-2,3-dihydroinden-1-one

InChI

InChI=1S/C9H6BrNO3/c10-8-3-5-1-2-6(11(13)14)4-7(5)9(8)12/h1-2,4,8H,3H2

InChI Key

YMAUCCABSHWVFI-UHFFFAOYSA-N

Canonical SMILES

C1C(C(=O)C2=C1C=CC(=C2)[N+](=O)[O-])Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Analogously to Example 1 (a), reaction of 12.39 g (70.0 mmoles) of 6-nitro-1-indanone in 130 ml of glacial acetic acid, containing 0.5 ml of 48% strength aqueous hydrobromic acid, and 11.2 g (70 mmoles) of bromine in 70 ml of glacial acetic acid, in accordance with the instructions indicated above, gives 2-bromo-6-nitro-1-indanone of melting point 102°-105° C. which, as the pure product after reprecipitation from ethanol/water, has a melting point of 114°-116° C.
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Synthesis routes and methods II

Procedure details

7.1 g (0.04 mol) of 5-nitroindan-1-one are dissolved in 135 ml of glacial acetic acid, and 1.12 ml of 48 percent hydrobromic acid solution are added. Then 2.06 ml of bromine in 40 ml of glacial acetic acid are added dropwise at room temperature to the solution, which is then stirred for 2 h. The reaction mixture is poured into ice-water and extracted with dichloromethane and, after drying, the solvent is removed from the organic phase in vacuo. The residue is purified by column filtration (silica gel; dichloromethane). 2-Bromo-6-nitroindan-1-one is obtained with a melting point of 113° C.
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